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Compound of Interest

Compound Name: 2-Chloro-3-cyanopyridine

Cat. No.: B134404

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for 2-Chloro-3-cyanopyridine, ensuring that your work can proceed with the

highest degree of safety and efficiency.

2-Chloro-3-cyanopyridine is a compound that requires careful handling due to its potential
health hazards. Adherence to proper safety protocols is crucial to minimize risk and ensure a
safe laboratory environment.

Hazard Identification and Classification

2-Chloro-3-cyanopyridine is classified as a hazardous substance.[1][2] It is harmful if
swallowed, comes into contact with the skin, or is inhaled.[3][4][5] The compound is also known
to cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3][4][5]
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Hazard Classification Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-Chloro-3-
cyanopyridine to prevent exposure.

PPE Category Specifications

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[3]

Wear fire/flame resistant and impervious
Skin Protection clothing.[3] Chemical impermeable gloves are

required.[3]

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with a
NIOSH/MSHA or European Standard EN 149
approved filter.[1][2]

Respiratory Protection

Operational Plan for Safe Handling

A systematic approach to handling 2-Chloro-3-cyanopyridine is essential to minimize the risk
of exposure.

1. Engineering Controls:
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e Always work in a well-ventilated area, preferably in a chemical fume hood.[1][3][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][2]

2. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[3][4]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][4][5]

e Wash hands and any exposed skin thoroughly after handling.[3][4]

e Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[3][4]
e Use non-sparking tools to prevent ignition.[3]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

o Keep the container locked up.[3]

o Store away from incompatible materials such as acids, bases, strong oxidizing agents,
metals, and reducing agents.[1][2][4]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Emergency Situation

First-Aid Measures

If Swallowed

Rinse mouth.[3][4] Immediately call a POISON
CENTER or doctor.[6]

If on Skin

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes.[4] Seek medical attention if skin

irritation occurs.[3]

If Inhaled

Remove the person to fresh air and keep them
comfortable for breathing.[3][4] Call a POISON
CENTER or doctor if you feel unwell.[6]

If in Eyes

Rinse cautiously with water for several minutes.
[3][4] Remove contact lenses, if present and
easy to do. Continue rinsing.[3][4] Seek medical

attention.[4]

For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.[3] Firefighters

should wear self-contained breathing apparatus.[2][3][4]

Disposal Plan

Proper disposal of 2-Chloro-3-cyanopyridine and its containers is essential to prevent

environmental contamination.

o Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][4][6]

e Do not let the chemical enter drains.[3]

o Contaminated clothing should be taken off and washed before reuse.[3][6]

Below is a logical workflow for the safe handling and disposal of 2-Chloro-3-cyanopyridine.
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Caption: Workflow for Safe Handling of 2-Chloro-3-cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

